Cas no 73252-01-4 (4-Phenylazepane)
4-Phenylazepane is a heterocyclic organic compound featuring a seven-membered azepane ring substituted with a phenyl group. This structure imparts unique steric and electronic properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its rigid yet flexible ring system allows for diverse functionalization, enabling applications in the development of bioactive molecules, particularly as a scaffold for central nervous system (CNS) targeting compounds. The phenyl substitution enhances lipophilicity, potentially improving membrane permeability in drug design. With high purity and stability, 4-phenylazepane is suitable for use in medicinal chemistry research, offering a versatile building block for the exploration of novel therapeutic agents.
4-Phenylazepane structure
Product Name:4-Phenylazepane
CAS No:73252-01-4
MF:C12H17N
MW:175.270083189011
MDL:MFCD08060059
CID:59443
PubChem ID:436210
Update Time:2025-06-07
4-Phenylazepane Chemical and Physical Properties
Names and Identifiers
-
- 4-Phenylazepane
- 4-PHENYL-AZEPANE HCL
- hexahydro-4-phenyl-1H-Azepine
- 1H-Azepine,hexahydro-4-phenyl
- 4-phenylazepane(SALTDATA: HCl)
- 4-Phenylazepanehydrochloride
- 4-PHENYLHEXAMETHYLENEIMINE
- 4-Phenyl-azepane
- Z425362306
- FT-0768952
- BB 0260180
- VU0490385-1
- DTXSID00993988
- F2184-0219
- SCHEMBL2300489
- AS-47880
- 73252-01-4
- 1H-Azepine, hexahydro-4-phenyl-, (4S)-
- EN300-66433
- F16666
- Q4637194
- NSC400455
- J-515943
- SB38490
- 4-phenyl-perhydro-azepine
- AHKQOPMYYACTFC-UHFFFAOYSA-N
- MFCD08060059
- NSC 400455
- A837766
- AKOS009493114
- DB-013504
-
- MDL： MFCD08060059
- Inchi： 1S/C12H17N/c1-2-5-11(6-3-1)12-7-4-9-13-10-8-12/h1-3,5-6,12-13H,4,7-10H2
- InChI Key： AHKQOPMYYACTFC-UHFFFAOYSA-N
- SMILES： N1CCCC(C2C=CC=CC=2)CC1
Computed Properties
- Exact Mass: 211.11300
- Monoisotopic Mass: 175.136
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12A^2
- XLogP3: 2.4
Experimental Properties
- Density: 0.95
- Boiling Point: 279.3°C at 760 mmHg
- Flash Point: 125.1°C
- Refractive Index: 1.513
- PSA: 12.03000
- LogP: 3.67450
4-Phenylazepane Security Information
- Hazard Category Code： 22-36-51/53
-
Hazardous Material Identification：
4-Phenylazepane Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Phenylazepane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM200458-5g |
4-Phenylazepane |
73252-01-4 | 95% | 5g |
$884 | 2021-06-09 | |
| Alichem | A019117398-1g |
4-Phenylazepane |
73252-01-4 | 95% | 1g |
$230.72 | 2023-09-01 | |
| Fluorochem | 228093-1g |
4-Phenylazepane |
73252-01-4 | 95% | 1g |
￡125.00 | 2022-02-28 | |
| Fluorochem | 228093-2.5g |
4-Phenylazepane |
73252-01-4 | 95% | 2.5g |
￡250.00 | 2022-02-28 | |
| Apollo Scientific | OR931026-250mg |
4-Phenylazepane |
73252-01-4 | 95% | 250mg |
£185.00 | 2025-02-21 | |
| Apollo Scientific | OR931026-1g |
4-Phenylazepane |
73252-01-4 | 95% | 1g |
£490.00 | 2025-02-21 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 60R0214-1g |
4-Phenyl-azepane |
73252-01-4 | 98% | 1g |
831.08CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 60R0214-5g |
4-Phenyl-azepane |
73252-01-4 | 98% | 5g |
3375.21CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 60R0214-25g |
4-Phenyl-azepane |
73252-01-4 | 98% | 25g |
13483.87CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 60R0214-500mg |
4-Phenyl-azepane |
73252-01-4 | 98% | 500mg |
746.28CNY | 2021-05-08 |
4-Phenylazepane Related Literature
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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